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1,3-Dioxane-2-carboxylic acid ethyl ester proper
disposal procedures

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

1,3-Dioxane-2-carboxylic acid
Compound Name:
ethyl ester

cat. No.: B1320759

Proper disposal of 1,3-Dioxane-2-carboxylic acid ethyl ester is critical for maintaining
laboratory safety and ensuring environmental compliance. This compound must be treated as a
hazardous chemical waste and handled according to established institutional and regulatory
protocols. Under no circumstances should it be disposed of down the drain or in regular trash.

Chemical and Hazard Data

Proper handling begins with understanding the substance's properties and associated hazards.
The following table summarizes key data for 1,3-Dioxane-2-carboxylic acid ethyl ester.
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Identifier Value

Chemical Name 1,3-Dioxane-2-carboxylic acid ethyl ester[1]
CAS Number 90392-05-5[1]

Molecular Formula C7H1204[1][2][3]

Molecular Weight 160.17 g/mol [2][3]

GHS Pictogram GHSO07 (Exclamation Mark)

Signal Word Warning

H317: May cause an allergic skin reaction.H319:
Hazard Statements ) o
Causes serious eye irritation.

P280: Wear protective gloves/protective
clothing/eye protection/face
) protection.P305+P351+P338: IF IN EYES:
Precautionary Statements ) ] ) )
Rinse cautiously with water for several minutes.
Remove contact lenses, if present and easy to

do. Continue rinsing.

Operational Disposal Plan

Follow these step-by-step procedures for the safe collection and disposal of 1,3-Dioxane-2-
carboxylic acid ethyl ester waste.

|

. Personal Protective Equipment (PPE) & Preparation:

Always wear appropriate PPE, including nitrile gloves, safety glasses or goggles, and a
laboratory coat.[4]

Conduct all waste handling procedures within a well-ventilated area or a chemical fume
hood.[4]

Prepare a designated hazardous waste container before starting any experiment that will
generate this waste.

N

. Waste Collection:
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Collect all liquid waste containing 1,3-Dioxane-2-carboxylic acid ethyl ester in a dedicated,
leak-proof container that is chemically compatible. Plastic or glass containers are generally
suitable.[5]

This waste stream can typically be combined with other non-halogenated organic solvents,
such as alcohols, ketones, and other esters.[4][6] Always consult your institution's guidelines
for waste stream segregation.

Do not mix this waste with incompatible chemicals like acids, bases, or oxidizers.[7]

Collect any contaminated solids, such as absorbent materials from spills, pipette tips, or
gloves, in a separate, clearly labeled solid waste container.[6]

. Container Labeling:

Label the waste container clearly and accurately as soon as the first drop of waste is added.

[5]

The label must include the words "Hazardous Waste," the full chemical name(s) of the
contents (i.e., "1,3-Dioxane-2-carboxylic acid ethyl ester" and any other solvents), and an
approximate percentage of each component.

Ensure the label is securely attached and fully legible.[8]
. Storage:
Keep the waste container tightly sealed at all times, except when adding waste.[5][9]

Store the container in a designated Satellite Accumulation Area (SAA) within the laboratory,
near the point of generation.[5][10]

Ensure the SAA is away from sources of ignition and that incompatible waste types are
segregated.[9][11]

. Requesting Disposal:

Once the container is full or you have reached the accumulation time limit set by your
institution, request a pickup from your Environmental Health and Safety (EHS) department or
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a licensed waste contractor.[4][5]

e Do not overfill waste containers. Leave adequate headspace (at least 10%) to prevent spills
and allow for vapor expansion.

Disposal of Empty Containers

A container that has held 1,3-Dioxane-2-carboxylic acid ethyl ester can be disposed of as
regular trash only after it has been properly emptied and decontaminated.

Emptying: Remove all contents by standard practice, ensuring no more than 3% by weight of
the original material remains.[8]

e Rinsing: Since this chemical is not classified as acutely hazardous, triple rinsing is a best
practice but may not be strictly required by all regulations for non-acute waste.[3][12]
However, to ensure safety, it is recommended to rinse the container three times with a
suitable solvent (e.g., acetone or ethanol).

» Rinsate Disposal: The rinsate must be collected and disposed of as hazardous waste in your
designated organic solvent waste container.[8][13]

» Final Disposal: Once rinsed and fully air-dried in a ventilated area, deface or remove all
original chemical labels from the container before disposing of it in the regular trash.[12][13]

Disposal Decision Workflow

The following diagram illustrates the decision-making process for handling waste and
containers associated with 1,3-Dioxane-2-carboxylic acid ethyl ester.

© 2025 BenchChem. All rights reserved. 417 Tech Support


https://www.chemtalk.com.au/viewtopic.php?t=1222
https://ehrs.upenn.edu/sites/default/files/2018-02/wastemanual2017final.pdf
https://www.benchchem.com/product/b1320759?utm_src=pdf-body
https://www.ncbi.nlm.nih.gov/books/NBK55885/
https://www.ncbi.nlm.nih.gov/books/NBK55885/
https://www.vumc.org/safety/sites/vumc.org.safety/files/public_files/managing-chemical-waste-guide-book.pdf
https://www.ncbi.nlm.nih.gov/books/NBK55885/
https://www.vumc.org/safety/sites/vumc.org.safety/files/public_files/waste/managing-chemical-waste-guide-book.pdf
https://www.vumc.org/safety/sites/vumc.org.safety/files/public_files/managing-chemical-waste-guide-book.pdf
https://www.vumc.org/safety/sites/vumc.org.safety/files/public_files/waste/managing-chemical-waste-guide-book.pdf
https://www.benchchem.com/product/b1320759?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1320759?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENG“E Safety Operating Guide

Check Availability & Pricing

Empty Container Handling

Waste Handling

Waste Generated

Is Container Empty
(<3% residue)?

Collect in Compatible,
Labeled Container

Dispose of as Triple Rinse with
Hazardous Waste Suitable Solvent

Collect Rinsate as

Store in Satellite

Accumulation Area Hazardous Waste

Deface Labels and
Air Dry Container

Request EHS Pickup

Dispose in
Regular Trash
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Caption: Workflow for the disposal of chemical waste and empty containers.

Waste Minimization Strategies

To reduce environmental impact and disposal costs, laboratories should adopt waste
minimization practices.[7]

e Source Reduction: Order only the quantity of chemical required for your experiments.[5]
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» Scale Reduction: Whenever possible, reduce the scale of experiments to minimize the
volume of waste generated.[5]

e Inventory Management: Maintain an accurate inventory of chemicals to avoid purchasing
duplicates and to track expiration dates, preventing unnecessary disposal of expired
reagents.[14]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [1,3-Dioxane-2-carboxylic acid ethyl ester proper
disposal procedures]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1320759#1-3-dioxane-2-carboxylic-acid-ethyl-ester-
proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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